Cas no 132164-47-7 (5-Bromo-2,4-diethoxypyrimidine)

• Product Name: 5-Bromo-2,4-diethoxypyrimidine
• CAS No: 132164-47-7
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• MDL: MFCD20441928
• CID: 1229601
• PubChem ID: 14776516
• Update Time: 2025-06-23

5-Bromo-2,4-diethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-bromo-2,4-diethoxy-
• 5-bromo-2,4-diethoxypyrimidine
• 2,4-Diaethoxy-5-brom-pyrimidin
• 2,4-diethoxy-5-bromopyrimidine
• 5-bromo-2,4-diethoxy-pyrimidine
• Pyrimidine,5-bromo-2,4-diethoxy
• CS-0204372
• SB58352
• MFCD20441928
• DTXSID20563920
• 5-bromo-2,4-bis(ethyloxy)pyrimidine
• ZCDUGAGUVHOMPG-UHFFFAOYSA-N
• 132164-47-7
• BS-20664
• DB-118336
• SCHEMBL2723864
• 5-Bromo-2,4-diethoxypyrimidine

• MDL： MFCD20441928
• Inchi： 1S/C8H11BrN2O2/c1-3-12-7-6(9)5-10-8(11-7)13-4-2/h5H,3-4H2,1-2H3
• InChI Key： ZCDUGAGUVHOMPG-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1OCC)OCC

Computed Properties

• Exact Mass: 246.00000
• Monoisotopic Mass: 246.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.2Ų

Experimental Properties

• PSA: 44.24000
• LogP: 2.03650

Additional information on 5-Bromo-2,4-diethoxypyrimidine

Introduction to 5-Bromo-2,4-diethoxypyrimidine (CAS No. 132164-47-7)

5-Bromo-2,4-diethoxypyrimidine (CAS No. 132164-47-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom and two ethoxy groups attached to a pyrimidine ring. These functional groups contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The pyrimidine ring is a fundamental building block in many biologically active compounds, including nucleic acids and numerous pharmaceutical agents. The presence of the bromine atom in 5-Bromo-2,4-diethoxypyrimidine provides a handle for further chemical modifications, such as substitution reactions, which can be crucial for optimizing the pharmacological properties of derived compounds. This flexibility has led to its widespread use in the development of new drugs and therapeutic agents.

Recent studies have highlighted the potential of 5-Bromo-2,4-diethoxypyrimidine in various medicinal applications. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for the synthesis of novel antiviral agents. The researchers found that derivatives of 5-Bromo-2,4-diethoxypyrimidine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the compound's potential in addressing emerging viral threats.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the role of 5-Bromo-2,4-diethoxypyrimidine in the development of anticancer drugs. The study demonstrated that certain derivatives of this compound showed selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action was attributed to the ability of these derivatives to disrupt DNA replication and induce apoptosis in cancer cells.

The structural versatility of 5-Bromo-2,4-diethoxypyrimidine also makes it an attractive candidate for the synthesis of small molecules with neuroprotective properties. A recent investigation published in the Journal of Neuroscience Research reported that derivatives of this compound exhibited neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compounds were found to reduce oxidative stress and inhibit neuroinflammation, thereby preserving neuronal function and viability.

Beyond its applications in drug discovery, 5-Bromo-2,4-diethoxypyrimidine has also been explored for its potential in agrochemicals. A study published in Pesticide Biochemistry and Physiology investigated the use of this compound as a precursor for the synthesis of novel herbicides. The researchers found that certain derivatives exhibited high selectivity and efficacy against a range of weed species without causing significant harm to crops. This finding opens up new possibilities for developing environmentally friendly herbicides.

The synthesis of 5-Bromo-2,4-diethoxypyrimidine typically involves multi-step reactions starting from readily available starting materials such as 2,4-dichloropyrimidine or 2-chloro-4-methylpyrimidine. The key steps include nucleophilic substitution reactions to introduce the ethoxy groups and subsequent bromination to form the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for research and industrial applications.

In conclusion, 5-Bromo-2,4-diethoxypyrimidine (CAS No. 132164-47-7) is a highly promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and chemical reactivity make it an invaluable intermediate for the synthesis of bioactive molecules with diverse therapeutic properties. Ongoing research continues to uncover new avenues for its use, further solidifying its importance in modern scientific endeavors.